ER membrane protein complex subunit 1 isoform 3 precursor (640-648)
Description
ER membrane protein complex subunit 1
Scientific Research Applications
Membrane-Bound Form and Autocrine Secretion
In the study of Euplotes raikovi, a polypeptide pheromone Er-1 is secreted by the same cell that produces a larger Er-1 isoform. This larger isoform, which is membrane-bound, might function as a binding site for soluble Er-1, indicating a role in autocrine secretion mechanisms. The generation of isoform diversity from single genes in eukaryotes, even single-celled ones, is illustrated by this example (Miceli et al., 1992).
Role in Protein Biosynthesis and ER Quality Control
The role of ribophorin I, part of the oligosaccharyltransferase complex, and its association with newly made membrane proteins has been studied. This suggests a possible model where ribophorin I could facilitate processes like ER quality control, which may be relevant for the ER membrane protein complex subunit 1 isoform 3 precursor (Wilson et al., 2005).
Involvement in Polypeptide Translocation
Sec72p, part of the Sec63p complex, plays a role in the translocation of presecretory proteins into the ER in Saccharomyces cerevisiae. The absence of Sec72p leads to the accumulation of secretory precursors, highlighting its role in polypeptide translocation into the ER (Feldheim & Schekman, 1994).
Assembly and Function of the Human EMC
Research on the human ER membrane protein complex (EMC) shows that WNK1, known for roles in hypertension and neuropathy, functions as an assembly factor for the human EMC. This work underscores the critical role of assembly factors like WNK1 in protein biogenesis, possibly relevant to the ER membrane protein complex subunit 1 isoform 3 precursor (Pleiner et al., 2021).
Role in Membrane Protein Biogenesis in Drosophila
A study on Drosophila photoreceptors identified that dPob/EMC3, EMC1, and EMC8/9 are crucial for the stabilization of immature rhodopsin, indicating a significant role in the biogenesis of multi-pass transmembrane proteins. This suggests a potential role of the ER membrane protein complex in the stabilization and biogenesis of various membrane proteins (Satoh et al., 2015).
properties
sequence |
LLIDDEYKV |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
ER membrane protein complex subunit 1 isoform 3 precursor (640-648) |
Origin of Product |
United States |
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